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Compound of Interest

Compound Name: C.I. Direct Black 80

Cat. No.: B15555778

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of C.l.
Direct Black 80 (C.I. 31600), a trisazo dye. The information presented herein is intended to
support research and development activities where the characterization and quantification of
this dye are required.

Chemical and Physical Properties

C.l. Direct Black 80 is a complex anionic dye with a high molecular weight.[1] Its chemical
structure, characterized by multiple azo groups (-N=N-), is responsible for its color and
spectroscopic behavior.[2] The dye is notable for its solubility in water and its application in
dyeing cellulosic fibers like cotton, paper, and leather.[3][4]

A summary of its key properties is provided in Table 1 for easy reference.
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Property Value References
C.l. Name Direct Black 80 [31[5]

C.l. Number 31600 [3][6]

CAS Number 8003-69-8 [2][3]
Molecular Formula Cs6H23NsNaz011S3 [31[41[6]
Molecular Weight 908.78 g/mol [31[4]
Appearance Blue-black to black powder [2][6]
Solubility in Water 1to 10 mg/mL at 18°C (64°F) [61[7]
Solubility in Organic Solvents Insoluble [3][8]

Spectroscopic Properties

The primary spectroscopic technique for characterizing C.l. Direct Black 80 is UV-Visible (UV-
Vis) spectroscopy. This method is used to determine the dye's concentration in solution by
measuring its absorbance of light at a specific wavelength.[9]

The key spectroscopic parameter for C.I. Direct Black 80 is its wavelength of maximum
absorbance (Amax).

Spectroscopic

Value Solvent References
Parameter
Amax (Wavelength of
Maximum ~599.8 nm Aqueous Solution [9]

Absorbance)

While sometimes classified as a fluorescent dye, detailed fluorescence spectroscopic data
such as excitation/emission maxima and quantum yields are not widely reported in the
available literature.[10][11]

Experimental Protocols
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The following sections detail the methodologies for the spectroscopic analysis of C.l. Direct
Black 80.

This protocol outlines the steps to determine the concentration of the dye in a solution based

on the Beer-Lambert Law, which states that absorbance is directly proportional to

concentration.[9]

Materials and Instrumentation:

C.l. Direct Black 80 powder[9]

Deionized water or other suitable spectroscopic grade solvent[9]

Volumetric flasks and pipettes for accurate dilutions[12]

Quartz cuvettes (1 cm path length)[9]

UV-Vis Spectrophotometer capable of scanning from 200-800 nm[9]

Procedure:

Preparation of Stock Solution: Accurately weigh a known mass of C.I. Direct Black 80
powder and dissolve it in a known volume of deionized water in a volumetric flask to create a
stock solution of a specific concentration.

Preparation of Standard Solutions: Perform a series of serial dilutions from the stock solution
to prepare a set of standard solutions with decreasing, known concentrations.[12]

Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up for at least
15-20 minutes.[9]

Blank Measurement: Fill a clean cuvette with the solvent (deionized water) and place it in the
spectrophotometer. Set the absorbance to zero at all wavelengths. This "blank™
measurement subtracts the absorbance of the solvent and the cuvette itself.[13][14]

Determination of Amax: Scan one of the standard dye solutions across the wavelength range
of 200-800 nm to determine the wavelength of maximum absorbance (Amax), which should
be approximately 599.8 nm.[9]
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Measurement of Standards: Set the spectrophotometer to the determined Amax. Measure and
record the absorbance of each standard solution, rinsing the cuvette with the next standard
before filling.[9]

Creation of Calibration Curve: Plot the measured absorbance values (y-axis) against the
known concentrations of the standard solutions (x-axis). Perform a linear regression to
generate a calibration curve.[9][15]

Measurement of Unknown Sample: Measure the absorbance of the unknown sample at the
same Amax.

Concentration Determination: Use the equation of the line from the calibration curve to
calculate the concentration of the unknown sample based on its absorbance. If the
absorbance is too high, dilute the sample and re-measure, accounting for the dilution factor
in the final calculation.[9]
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Diagram 1: Workflow for Dye Quantification via UV-Vis Spectroscopy
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Diagram 1: Workflow for Dye Quantification via UV-Vis Spectroscopy.

In dyeing processes, it is crucial to measure the percentage of dye that has been transferred
from the dyebath to the substrate. This is known as dyebath exhaustion and can be calculated
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using UV-Vis spectroscopy.[4]
Procedure:

o Prepare Initial Dyebath: Prepare a dyebath with a known initial concentration of C.l. Direct
Black 80.

o Collect Initial Sample: Before introducing the substrate (e.g., fabric, paper), take a sample of
the initial dyebath.

o Perform Dyeing Process: Carry out the dyeing procedure according to the specific protocol
for the substrate being used.

o Collect Final Sample: After the dyeing process is complete, take a sample of the final
(exhaust) dyebath.

o Measure Absorbance:

o Dilute the initial and final dyebath samples with a known factor to bring their absorbance
within the linear range of the calibration curve.

o Using a UV-Vis spectrophotometer, measure the absorbance of the diluted initial sample
(Ao) and the diluted final sample (A1) at the dye's Amax.[4]

o Calculate Exhaustion: Calculate the percentage of exhaustion (%E) using the following
formula:

%E = [(Ao - A1) / Ao] x 100[4]
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Diagram 2: Experimental Workflow for Measuring Dyebath Exhaustion
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Diagram 2: Workflow for Measuring Dyebath Exhaustion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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